Cas no 180072-39-3 (3,4-Di-O-acetyl-6-O-benzoyl-D-glucal)

• Product Name: 3,4-Di-O-acetyl-6-O-benzoyl-D-glucal
• CAS No: 180072-39-3
• MF: C₁₇H₁₈O₇
• MW: 334.320625782013
• CID: 2083534
• PubChem ID: 11809780
• Update Time: 2025-04-21

3,4-Di-O-acetyl-6-O-benzoyl-D-glucal Chemical and Physical Properties

Names and Identifiers

• 3,4-Di-O-acetyl-6-O-benzoyl-D-glucal
• 180072-39-3
• V10214

• MDL： MFCD22989005
• Inchi： 1S/C17H18O7/c1-11(18)23-14-8-9-21-15(16(14)24-12(2)19)10-22-17(20)13-6-4-3-5-7-13/h3-9,14-16H,10H2,1-2H3/t14-,15-,16+/m1/s1
• InChI Key： VIPPCINCFXHHBN-OAGGEKHMSA-N
• SMILES： O1C=C[C@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 334.10525291Da
• Monoisotopic Mass: 334.10525291Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.1Ų

3,4-Di-O-acetyl-6-O-benzoyl-D-glucal Security Information

• Storage Condition：(BD317440)